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Compound of Interest

Compound Name: HUMAN IL-13

Cat. No.: B1175110

For Researchers, Scientists, and Drug Development Professionals

This document provides comprehensive application notes and detailed protocols for the
guantification of human Interleukin-13 (IL-13) messenger RNA (mMRNA) expression. Accurate
measurement of IL-13 mRNA is critical for understanding its role in various physiological and
pathological processes, particularly in the context of type 2 inflammatory diseases such as
asthma, atopic dermatitis, and allergic rhinitis. These methods are essential for basic research,
biomarker discovery, and the evaluation of therapeutic interventions targeting the IL-13
pathway.

IL-13 Signaling Pathway Overview

Interleukin-13 is a key cytokine that mediates its effects through a receptor complex composed
of the IL-4 receptor alpha (IL-4Ra) and the IL-13 receptor alpha 1 (IL-13Ral) subunits.[1] This
interaction triggers the activation of the Janus kinase (JAK)/Signal Transducer and Activator of
Transcription (STAT) signaling cascade.[1] Specifically, JAK1 and TYK2, which are associated
with the receptor chains, become activated and subsequently phosphorylate STAT6.[1]
Phosphorylated STAT6 dimerizes and translocates to the nucleus, where it binds to specific
DNA sequences in the promoter regions of IL-13-responsive genes, thereby modulating their
transcription.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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